Cas no 6998-60-3 (Rifogal)

Rifamycin antibiotics are a class of antibiotics produced by Streptomyces Mediterranean. They have strong antibacterial effect on Gram-positive cocci \ Mycobacterium tuberculosis, and strong effect on drug-resistant staphylococcus aureus, but weak effect on Gram-negative bacteria. No cross resistance was found with other antibiotics or anti tuberculosis drugs< Br>
Rifogal structure
Rifogal structure
Rifogal
6998-60-3
C37H47NO12
697.77
MFCD01741300
85814
6324616

Rifogal Properties

Names and Identifiers

    • RIFAMYCIN SV
    • 17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-21-acetate
    • rifamicinesv
    • rifamycin
    • rifocin
    • rifocyn
    • Rifamycin S-Na
    • (12S,3E,5S,13E,15Z)-7t-acetoxy-15,6,9,9c,11t-pentahydroxy-5r-methoxy-12,4,6t,8c,10c,12t,16-heptamethyl-2-oxa-18-aza-1(2,7)-naphtho[2,1-b]furana-cyclooctadecaphane-3,13,15-triene-11,17-dione
    • Acetic acid,((1,2-dihydro-5,6,17,19,21-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-9-yl)oxy)-,21-acetate,1,2,2-tripropylhydrazide
    • rifamycin-S
    • CHEBI:26580
    • D06AX15
    • CHEMBL437765
    • Aemcolo
    • SR-01000872597
    • (pentahydroxy-methoxy-heptamethyl-dioxo-[?]yl) acetate
    • 6998-60-3
    • Rifamycinum
    • DTXCID9012014
    • LMPK05000005
    • S02AA12
    • Rifamycinum [INN-Latin]
    • DTXSID1032014
    • Rifamicina
    • CB-01-11
    • (7S,11S,12R,13S,14R,15R,16R,17S,18S,19Z,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1^{4,7}.0^{5,28}]triaconta-1,3,5(28),9,19,21,25(29),26-octaen-13-yl acetate
    • Rifamicine SV
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
    • AKOS024281286
    • D02549
    • RIFAMYCIN [USAN]
    • DU69T8ZZPA
    • rifamycin-sv
    • CHEBI:29673
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca(1,11,13)trienoimino)naphtho(2,1-b)furan-21-yl acetate
    • Rifamycine
    • DB11753
    • SR-01000872597-1
    • 15105-92-7
    • GTPL4570
    • HY-B1907A
    • 2,7-(Epoxy[1,11,13]pentadecatrienoimino)naphtho[2,1-b]furan-1,11(2H)-dione, 21-(acetyloxy)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-, (2S,16S,17S,18R,19R,20R,21S,22R,23S)-
    • J04AB03
    • 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-, 21-acetate
    • CS-0092130
    • Rifomycin SV
    • RIFOMYCIN
    • Rifamycin SV, an antibiotic produced by certain strains of Streptomyces mediterranei, or the same substance produced by any other means
    • A07AA13
    • RIFAMYCIN SV [EP IMPURITY]
    • NSC133100
    • Rifamycin (USAN/INN)
    • (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-Pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
    • Rifamicina (INN-Spanish)
    • SCHEMBL151824
    • M-14
    • RIFAMYCIN SV [MI]
    • Q26270990
    • 6998-60-3 (free acid)
    • RIFAMYCIN [INN]
    • RIFAMYCIN [WHO-DD]
    • HJYYPODYNSCCOU-ODRIEIDWSA-N
    • UNII-DU69T8ZZPA
    • Rifamycine [INN-French]
    • RIFAMYCIN SV (EP IMPURITY)
    • RIFAXIMIN IMPURITY C [EP IMPURITY]
    • 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione 21-acetate
    • RIFAXIMIN IMPURITY C (EP IMPURITY)
    • 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2-H)-dione, 21-acetate
    • EINECS 230-273-3
    • Rifamycin [USAN:INN:BAN:DCF]
    • [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
    • Rifamicina [INN-Spanish]
    • Rifamycine (INN-French)
    • (7S,11S,13S,17S,18S,12R,14R,15R,16R)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7 ,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1<4, 7>.0<5,28>]triaconta-1(28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
    • Rifamycinum (INN-Latin)
    • Tuborin
    • BDBM50391000
    • GLXC-20256
    • +Expand
    • MFCD01741300
    • HJYYPODYNSCCOU-ODRIEIDWSA-N
    • InChI=1S/C37H47NO12/c1-16-11-10-12-17(2)36(46)38-23-15-24(40)26-27(32(23)44)31(43)21(6)34-28(26)35(45)37(8,50-34)48-14-13-25(47-9)18(3)33(49-22(7)39)20(5)30(42)19(4)29(16)41/h10-16,18-20,25,29-30,33,40-44H,1-9H3,(H,38,46)/b11-10+,14-13+,17-12-/t16-,18+,19+,20+,25-,29-,30+,33+,37-/m0/s1
    • [C@H]1(C)[C@@H]([C@@H]([C@H](C=CO[C@]2(OC=3C(C2=O)=C4C(C(=C(NC(C(=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]1O)O)C)=O)C=C4O)O)=C(C3C)O)C)OC)C)OC(=O)C

Computed Properties

  • 697.31000
  • 6
  • 13
  • 3
  • 90.031694
  • 50
  • 43.3
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 4.9
  • 57.5

Experimental Properties

  • 4.89210
  • 201.31000
  • 1.5350 (estimate)
  • 701.9°C (rough estimate)
  • 300° (dec 140°)
  • D20 -4° (methanol)
  • 1.2275 (rough estimate)

Rifogal Security Information

  • LD50 in mice (mg/kg): 550 i.v.; 625 i.p.; 2120 orally (Bergamini, Fowst)

Rifogal Customs Data

  • 2941903000
  • China Customs Code:

    2941903000

Rifogal Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FAJH-100mg
Rifamycin
6998-60-3 95%
100mg
$172.00 2024-04-21
A2B Chem LLC
AH12701-100mg
Rifamycin
6998-60-3 95%
100mg
$148.00 2024-04-19
eNovation Chemicals LLC
Y1052688-1g
Rifamycin SV
6998-60-3 95%
1g
$198 2022-09-04
TRC
R509625-50mg
Rifogal
6998-60-3
50mg
$ 95.00 2022-06-03

Rifogal Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6998-60-3)
WANG HUA
13667159345
13667159345@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6998-60-3)
TANG SI LEI
15026964105
2881489226@qq.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6998-60-3)
TANG WEI
17720532645
t17720532645@163.com
HU BEI YANG XIN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6998-60-3)
XIONG LEI
13092795037
3003473323@qq.com

Rifogal Related Literature

6998-60-3 (Rifogal) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbganmiao.com/
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/